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Compound of Interest

Compound Name: Triethylene glycol dicaprylate

Cat. No.: B090476

An In-depth Technical Guide to Triethylene Glycol Dicaprylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dicaprylate is a diester of triethylene glycol and caprylic acid. It belongs to
the chemical family of glycol esters, which are recognized for their plasticizing, solvating, and
emollient properties. This document provides a comprehensive overview of the known physical
and chemical characteristics of triethylene glycol dicaprylate, tailored for professionals in
research, development, and drug formulation. Its primary applications include use as a
plasticizer, in the manufacturing of polymers, and as an indirect food additive in food contact
materials.[1][2][3][4]

Chemical Identity

o |[UPAC Name: 2-[2-(2-octanoyloxyethoxy)ethoxy]ethyl octanoate[5]
e CAS Number: 106-10-5[5][6]

e Molecular Formula: C22H4206[5][6]

o Synonyms: Triethylene glycol dioctanoate[7]
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Physical and Chemical Properties

The physical and chemical properties of triethylene glycol dicaprylate are summarized in the
table below. These characteristics are crucial for determining its suitability in various
applications, from industrial processes to formulation development.

Property Value Reference
Molecular Weight 402.57 g/mol [5]
Appearance Clear Liquid [6]
Density 0.979 g/cm?3 [6]
Flash Point 198.2 °C [7]
Refractive Index 1.452 [7]

- 0.03633 mg/L @ 25 °C
Water Solubility (estimated) (5]
estimate

Vapor Pressure 4.77 x 10~ mmHg @ 25 °C [7]

Experimental Protocols

Detailed experimental protocols for determining the specific physical and chemical properties of
triethylene glycol dicaprylate are not readily available in the public domain. However,
standardized methodologies are routinely employed in the chemical industry to ascertain such
characteristics. Below are general outlines of the experimental procedures that would be used.

Determination of Density

The density of a liquid like triethylene glycol dicaprylate is typically determined using a
pycnometer or a digital density meter.

» Method: A precisely known volume of the liquid is weighed at a specific temperature.
e Procedure (Pycnometer):

o The empty pycnometer is weighed.
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It is then filled with the sample liquid, ensuring no air bubbles are present.

[e]

The filled pycnometer is placed in a thermostat bath to reach a constant temperature.

o

[¢]

The pycnometer is removed, cleaned, and weighed again.

[¢]

The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Determination of Flash Point

The flash point is determined using either an open-cup or a closed-cup apparatus. The Pensky-
Martens closed-cup method is a common standard.

o Method: The sample is heated at a controlled rate, and a small flame is periodically passed
over the surface of the liquid. The flash point is the lowest temperature at which the vapors of
the liquid ignite.

e Procedure (Pensky-Martens Closed-Cup):

[¢]

The sample is placed in the test cup of the apparatus.

The lid is closed, and the sample is heated and stirred.

[¢]

At regular temperature intervals, the stirring is stopped, and a test flame is introduced into

[e]

the vapor space.

The temperature at which a flash is observed is recorded as the flash point.

[e]

Determination of Refractive Index

The refractive index is measured using a refractometer, which measures the extent to which
light is bent when it passes through the substance.

» Method: A drop of the liquid is placed on the prism of the refractometer.
e Procedure (Abbe Refractometer):

o The prism of the refractometer is cleaned and calibrated.
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[e]

A small amount of the triethylene glycol dicaprylate sample is applied to the prism.

o

Light is passed through the sample, and the boundary line between the light and dark
fields is observed through the eyepiece.

o

The instrument is adjusted until the boundary line is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale.

[¢]

Reactivity and Stability

Information regarding the specific reactivity and stability of triethylene glycol dicaprylate is
limited. General information suggests that it is stable under normal conditions. As with other
esters, it may be susceptible to hydrolysis under strong acidic or basic conditions. It is
important to keep it away from incompatible substances and in a tightly closed container.[6]

Logical Relationships and Applications

As triethylene glycol dicaprylate is primarily used as a plasticizer, a diagram illustrating this
logical relationship within a polymer matrix is provided below. Plasticizers are additives that
increase the plasticity or decrease the viscosity of a material.
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Caption: Role of Triethylene Glycol Dicaprylate as a Plasticizer.

Conclusion

Triethylene glycol dicaprylate is a chemical compound with specific physical properties that
make it suitable for use as a plasticizer and in other industrial applications. While a
comprehensive dataset on all its characteristics is not publicly available, the existing
information provides a solid foundation for its consideration in research and development. The
experimental protocols outlined, though general, represent the standard methods by which its
properties can be reliably determined. As with any chemical substance, it is imperative to
handle triethylene glycol dicaprylate in accordance with its safety data sheet and established
laboratory safety practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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